Lead-206

• CAS: 13966-27-3
• Synonyms: 206Pb isotope; Lead-206; Pb-206 isotope
• Molecular Formula: Pb
• Molecular Weight: 205.97447 g/mol
• SMILES: [Pb]
• InChI: InChI=1S/Pb/i1-1
• InChIKey: WABPQHHGFIMREM-BJUDXGSMSA-N

Lead-206 (²⁰⁶Pb) is the terminal decay product of ²³⁸U and constitutes 24.1% of natural lead. For advanced nuclear systems, substituting natural lead with isotopically enriched ²⁰⁶Pb (≥90 at.%) reduces post-irradiation ²⁰⁷Bi activity by up to four orders of magnitude, making it essential for Generation IV fast reactor coolants. In analytical chemistry, ²⁰⁶Pb is irreplaceable for U-Pb geochronology and isotope dilution mass spectrometry (e.g., NIST SRM 983 at 92.15 at.% ²⁰⁶Pb). Procure high-purity metal or certified reference materials for these mission-critical applications.

Lead-206 (CAS 13966-27-3): Stable Isotope Endpoint of 238U Decay and Critical Tracer for Geochronology, Nuclear Engineering, and Metrology

Lead-206 (²⁰⁶Pb) is an observationally stable isotope of lead with a natural abundance of 24.1% [1]. It is the terminal decay product of the uranium-238 (²³⁸U) radioactive series [1], a defining characteristic that underpins its fundamental role in uranium-lead geochronology and as a tracer for source identification in environmental science [2]. Unlike its radiogenic counterparts, ²⁰⁶Pb is a low-activation isotope, making it highly desirable for advanced nuclear coolant applications [3]. It is available as a high-purity metal and as certified isotopic reference standards for mass spectrometry and isotope dilution techniques [4].

• [1] Isotopes of lead. Wikipedia. 2025. View Source
• [2] Lead-206: Stable Isotope, Uses, and Environmental Impact. LinkedIn. 2025. View Source
• [3] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source
• [4] American Elements. Lead-206 Metal Isotope. Product Datasheet. 2026. View Source

Lead-206 (CAS 13966-27-3): Isotopic Specificity in Nuclear Activation, Geochronological Decay, and Metrological Traceability Prevents Generic Substitution

Generic substitution with natural lead (Pb-nat) or other lead isotopes is scientifically invalid in applications where the specific nuclear, radiogenic, or mass spectrometric properties of ²⁰⁶Pb are required. Natural lead is a mixture of four stable isotopes (²⁰⁴Pb, ²⁰⁶Pb, ²⁰⁷Pb, ²⁰⁸Pb) [1], each with distinct neutron interaction cross-sections, decay chain origins, and isotopic abundances [2]. Substituting natural lead for ²⁰⁶Pb in a fast reactor coolant system, for instance, would result in the generation of long-lived, highly toxic radionuclides like ²⁰⁷Bi and ²¹⁰Po, levels of which are diminished by several orders of magnitude when using isotopically enriched ²⁰⁶Pb [3]. In analytical chemistry, the accuracy of isotope dilution mass spectrometry for trace lead quantification relies on a spike of known, highly enriched isotopic composition (e.g., 92.15 at.% ²⁰⁶Pb) [4], a role that cannot be fulfilled by natural abundance lead. Similarly, geochronological dating using the U-Pb system is entirely dependent on measuring the accumulation of radiogenic ²⁰⁶Pb from ²³⁸U decay [2]; substitution with another isotope would yield meaningless age data.

• [1] Isotopes of lead. Wikipedia. 2025. View Source
• [2] USGS. Isotope Tracers -- Resources. USGS Isotope Tracers. 2025. View Source
• [3] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source
• [4] Paschal DC, Caldwell KL, Ting BG. Determination of lead in whole blood using inductively coupled argon plasma mass spectrometry with isotope dilution. J. Anal. At. Spectrom. 1995;10:367-370. DOI: 10.1039/JA9951000367. View Source

Lead-206 (CAS 13966-27-3): Quantified Differential Performance Against Natural Lead and Other Isotopes

Lead-206 vs. Natural Lead in Nuclear Coolants: 10,000-fold Reduction in ²⁰⁷Bi Activity

Lead-206 demonstrates a profound reduction in post-irradiation radiotoxicity compared to natural lead (Pb-nat) when used as a liquid metal coolant in fast reactors (FR) and accelerator-driven systems (ADS). Calculations using the FISPACT-3 and CASCADE/SNT codes show that replacing Pb-nat with isotopically enriched ²⁰⁶Pb decreases the induced activity of the long-lived radionuclide ²⁰⁷Bi by four orders of magnitude (a factor of 10,000) after one year of irradiation in an ADS proton-neutron spectrum [1]. This reduction is critical for managing and disposing of spent coolant materials.

Evidence Dimension	Post-irradiation activity of ²⁰⁷Bi after 1 year
Target Compound Data	Activity decreased by four orders of magnitude
Comparator Or Baseline	Natural lead (Pb-nat) baseline activity
Quantified Difference	Approximately 10,000x reduction (factor of 10⁴)
Conditions	Irradiation in hard proton-neutron ADS spectrum (0.8 GeV proton beam, 30 mA current) simulated by CASCADE/SNT code [1].

Why This Matters

This quantifiable reduction directly impacts the lifecycle cost and regulatory feasibility of advanced nuclear power plants by minimizing long-lived radioactive waste and simplifying reactor decommissioning.

• [1] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source

Lead-206 vs. ²⁰⁸Pb in Nuclear Coolants: Contrasting Neutronic Roles for Low-Activation vs. Low-Moderating Applications

Lead-206 and lead-208 serve distinct and non-interchangeable functions as tailored coolants in nuclear systems. Lead-206 is selected for its property as a 'low-activation, ²¹⁰Po and ²⁰⁷Bi free, 'pure' coolant' [1], as it minimizes the formation of hazardous activation products. Conversely, lead-208 is preferred as an 'ideal low moderating and low absorbing of neutrons material' [1]. This functional divergence is rooted in their nuclear physics properties. For example, the thermal neutron capture cross-section for ²⁰⁶Pb is relatively high at approximately 29 mb [2], whereas ²⁰⁸Pb exhibits one of the lowest capture cross-sections of any element, a key differentiator for its use as a neutron reflector or low-absorption coolant [3].

Evidence Dimension	Thermal neutron capture cross-section and primary nuclear function
Target Compound Data	Primary function: Low-activation coolant. Thermal neutron capture cross-section ~29 mb [2].
Comparator Or Baseline	²⁰⁸Pb: Primary function: Low moderating/absorbing material. Thermal neutron capture cross-section is significantly lower than ²⁰⁶Pb (approx. 0.23 mb) [3].
Quantified Difference	Functional divergence: ²⁰⁶Pb for minimizing activation products; ²⁰⁸Pb for minimizing neutron capture. Cross-section differs by >100x.
Conditions	Data from various sources on lead isotope nuclear properties for application in fast reactors and ADS [REFS-1, REFS-2, REFS-3].

Why This Matters

Selection between ²⁰⁶Pb and ²⁰⁸Pb for nuclear applications is not arbitrary; it hinges on whether the primary engineering goal is to minimize radioactive waste generation (²⁰⁶Pb) or to maximize neutron economy and reduce moderation (²⁰⁸Pb).

• [1] ICONE15-10141 STABLE ISOTOPES OF LEAD, NICKEL AND MOLYBDENUM FOR NUCLEAR ENGINEERING AND TECHNIQUES OF THEIR OBTAINING. Proc. of ICONE-15. 2007. View Source
• [2] Neutron capture studies of 206Pb at a cold neutron beam. JRC Publications Repository. 2025. View Source
• [3] Mughabghab SF. Thermal Neutron Capture Cross Sections Resonance Integrals and G-Factors. IAEA INDC(NDS)-440. 2003. View Source

Lead-206 in Isotope Dilution Mass Spectrometry: 92.15 at.% Enrichment Enables Accurate Trace Blood Lead Quantification

The accuracy of isotope dilution mass spectrometry (IDMS) for determining lead in whole blood relies on a 'spike' of precisely known isotopic composition. NIST SRM 983, a 'Radiogenic Lead Isotopic Standard' used for this purpose, is enriched to 92.15 atom percent ²⁰⁶Pb [1]. This extreme enrichment, far above the natural abundance of 24.1%, provides the necessary isotopic contrast against the sample's natural lead composition, allowing for the precise and accurate back-calculation of lead concentration in the original sample [1]. This method has been established as a reference procedure for national blood lead standardization programs [1].

Evidence Dimension	Atom percent (at.%) enrichment of ²⁰⁶Pb
Target Compound Data	92.15 at.% ²⁰⁶Pb (NIST SRM 983 spike material) [1]
Comparator Or Baseline	Natural lead abundance of ²⁰⁶Pb: 24.1% [2]
Quantified Difference	3.82x enrichment factor (92.15% vs. 24.1%)
Conditions	IDMS method for lead quantification in whole blood, using ICP-MS [1].

Why This Matters

This specific, certified enrichment level is not a generic feature of lead metal but a critical, quantifiable specification for a high-value analytical standard, essential for laboratories requiring trace-level metrological accuracy.

• [1] Paschal DC, Caldwell KL, Ting BG. Determination of lead in whole blood using inductively coupled argon plasma mass spectrometry with isotope dilution. J. Anal. At. Spectrom. 1995;10:367-370. DOI: 10.1039/JA9951000367. View Source
• [2] Isotopes of lead. Wikipedia. 2025. View Source

Lead-206 in Geochronology: Enables ²³⁸U/²⁰⁶Pb Age Determinations and Provenance Tracking via Distinct Isotopic Ratios

Lead-206 is an essential and non-substitutable component for uranium-lead (U-Pb) geochronology, one of the most robust and widely used isotopic dating methods. The accumulation of radiogenic ²⁰⁶Pb from the decay of ²³⁸U serves as a direct measure of time [1]. For example, a sample with a concordant age of 300 million years corresponds to a ²⁰⁶Pb/²³⁸U ratio of 4.76 × 10⁻² [2]. The ratio of ²⁰⁶Pb to the non-radiogenic ²⁰⁴Pb (²⁰⁶Pb/²⁰⁴Pb) is also a critical provenance tracer, with values in natural materials ranging widely from ~14 to 30 [3]. More modern sources, such as recent mining of radiogenic ores, are distinguished by ²⁰⁶Pb/²⁰⁷Pb ratios greater than 1.18, compared to older ores which exhibit ratios between 1.06 and 1.10 [4].

Evidence Dimension	Isotopic ratio variations and age-dating correlation
Target Compound Data	²⁰⁶Pb/²³⁸U ratio of 4.76 × 10⁻² for a 300 Ma sample [2]. ²⁰⁶Pb/²⁰⁷Pb >1.18 indicates recent radiogenic sources [4].
Comparator Or Baseline	Older ores: ²⁰⁶Pb/²⁰⁷Pb ratio range of 1.06 to 1.10 [4].
Quantified Difference	A >0.08 absolute difference in ²⁰⁶Pb/²⁰⁷Pb ratio distinguishes recent from ancient lead sources.
Conditions	U-Pb dating in zircon and other minerals; isotopic fingerprinting of environmental samples.

Why This Matters

The procurement of high-purity, well-characterized ²⁰⁶Pb is a prerequisite for the production of accurate U-Pb age standards and spikes, and for establishing isotopic baselines in environmental forensics.

• [1] USGS. Isotope Tracers -- Resources. USGS Isotope Tracers. 2025. View Source
• [2] Complete Pb/U analysis of unspiked samples by measuring Pb isotopes only. American Geosciences Institute. 2025. View Source
• [3] USGS. Lead Isotope Ratios for Geochemical Tracers. USGS Isotope Tracers. 2025. View Source
• [4] Worldwide lead-isotope ratio in bivalves and sediments. Pure.au.dk. 2008. View Source

Certified Isotopic Standard: Lead-206 Certified Abundance of 39.3070% in NRC CRM CLED-1 for Metrological Traceability

For analytical applications demanding the highest level of accuracy and traceability, certified reference materials (CRMs) with precisely defined isotopic compositions are essential. NRC Canada's CLED-1, a double-spike isotopic standard prepared by mixing separated ²⁰⁶Pb and ²⁰⁸Pb materials, certifies the isotopic abundance of lead-206 as 0.393070 ± 0.000126 mol/mol [1]. This certified value, part of a material traceable to the International System of Units (SI) and conforming to ISO/IEC 17025 and ISO 17034, provides an authoritative anchor for calibrating mass spectrometers and validating analytical methods .

Evidence Dimension	Certified isotopic abundance of ²⁰⁶Pb (mol/mol)
Target Compound Data	0.393070 ± 0.000126 (NRC CLED-1) [1]
Comparator Or Baseline	Natural abundance of ²⁰⁶Pb: 0.241 (24.1%) [2]
Quantified Difference	63% higher certified abundance than natural lead (0.39307 vs. 0.241)
Conditions	Certified value for a double-spike isotopic standard (CLED-1) prepared in 2% nitric acid at 100 mg/kg [1].

Why This Matters

This certified standard is not a commodity lead product; it is a high-value, SI-traceable metrological tool essential for achieving comparability and accuracy in isotope ratio measurements across diverse scientific fields.

• [1] CLED-1: Lead-206 and lead-208 double spike isotopic standard. NRC Digital Repository. 2025. DOI: 10.4224/crm.2021.cled-1. View Source
• [2] Isotopes of lead. Wikipedia. 2025. View Source

Lead-206 (CAS 13966-27-3): Optimized Application Scenarios Driven by Nuclear, Analytical, and Geochronological Specifications

Advanced Nuclear Reactor Coolant and Spallation Target Material Development

This scenario applies to research and development programs for Generation IV fast reactors (FR) and accelerator-driven systems (ADS) where the minimization of long-lived radioactive waste is a primary design objective. Procurement in this context is driven by the need for isotopically enriched ²⁰⁶Pb (≥ 90 at.%) to serve as a low-activation coolant or spallation target material. The quantifiable benefit is a reduction of post-irradiation ²⁰⁷Bi activity by up to four orders of magnitude compared to natural lead, as demonstrated by nuclear code simulations [1]. Selection of ²⁰⁶Pb over ²⁰⁸Pb is specifically justified when the priority is waste minimization rather than neutron economy [2].

Production of Certified Reference Materials for Isotope Dilution Mass Spectrometry (IDMS) and Metrology

This scenario is central to national metrology institutes and commercial CRM producers. It involves the procurement of high-purity ²⁰⁶Pb for the preparation of primary isotopic standards and spikes. These materials are essential for the accurate quantification of lead in environmental, biological, and geological matrices. The 92.15 at.% ²⁰⁶Pb enrichment of NIST SRM 983 [3] and the precisely certified abundance in NRC CLED-1 (0.393070 mol/mol) [4] exemplify the stringent, application-specific specifications required for these analytical tools. Substitution with natural lead or non-certified material would invalidate metrological traceability.

U-Pb Geochronology and Provenance Studies in Earth Sciences

This scenario pertains to the procurement of ²⁰⁶Pb-enriched tracers and standards for uranium-lead (U-Pb) dating of minerals such as zircon. The fundamental basis of this technique is the measurement of radiogenic ²⁰⁶Pb accumulation from ²³⁸U decay [5]. Researchers require well-characterized ²⁰⁶Pb materials to prepare laboratory 'spikes' for isotope dilution thermal ionization mass spectrometry (ID-TIMS), the 'gold standard' for high-precision geochronology. The ability to resolve ²⁰⁶Pb/²³⁸U ratios with high precision (e.g., 4.76 × 10⁻² corresponding to 300 Ma) is directly dependent on the availability of pure, isotopically characterized ²⁰⁶Pb [6].

• [1] Khorasanov GL, Blokhin AI. FUNDAMENTALS FOR THE DEVELOPMENT OF A LOW-ACTIVATION LEAD COOLANT WITH ISOTOPIC ENRICHMENT FOR ADVANCED NUCLEAR POWER FACILITIES. VANT. 2001; (1). View Source
• [2] ICONE15-10141 STABLE ISOTOPES OF LEAD, NICKEL AND MOLYBDENUM FOR NUCLEAR ENGINEERING AND TECHNIQUES OF THEIR OBTAINING. Proc. of ICONE-15. 2007. View Source
• [3] Paschal DC, Caldwell KL, Ting BG. Determination of lead in whole blood using inductively coupled argon plasma mass spectrometry with isotope dilution. J. Anal. At. Spectrom. 1995;10:367-370. DOI: 10.1039/JA9951000367. View Source
• [4] CLED-1: Lead-206 and lead-208 double spike isotopic standard. NRC Digital Repository. 2025. DOI: 10.4224/crm.2021.cled-1. View Source
• [5] USGS. Isotope Tracers -- Resources. USGS Isotope Tracers. 2025. View Source
• [6] Complete Pb/U analysis of unspiked samples by measuring Pb isotopes only. American Geosciences Institute. 2025. View Source